Cas no 941967-07-3 (4-(benzenesulfonyl)-1-4-(4,6-difluoro-1,3-benzothiazol-2-yl)piperazin-1-ylbutan-1-one)

• Product Name: 4-(benzenesulfonyl)-1-4-(4,6-difluoro-1,3-benzothiazol-2-yl)piperazin-1-ylbutan-1-one
• CAS No: 941967-07-3
• MF: C₂₁H₂₁F₂N₃O₃S₂
• MW: 465.536549329758
• CID: 5501941
• Update Time: 2025-07-16

4-(benzenesulfonyl)-1-4-(4,6-difluoro-1,3-benzothiazol-2-yl)piperazin-1-ylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-1-[4-(4,6-difluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]butan-1-one
• 4-(benzenesulfonyl)-1-4-(4,6-difluoro-1,3-benzothiazol-2-yl)piperazin-1-ylbutan-1-one

• Inchi： 1S/C21H21F2N3O3S2/c22-15-13-17(23)20-18(14-15)30-21(24-20)26-10-8-25(9-11-26)19(27)7-4-12-31(28,29)16-5-2-1-3-6-16/h1-3,5-6,13-14H,4,7-12H2
• InChI Key： LRKMEVRAEZOFID-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(F)C=C(F)C=C3S2)CC1)(=O)CCCS(C1=CC=CC=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-(benzenesulfonyl)-1-4-(4,6-difluoro-1,3-benzothiazol-2-yl)piperazin-1-ylbutan-1-one

Comprehensive Overview of 4-(Benzenesulfonyl)-1-4-(4,6-Difluoro-1,3-Benzothiazol-2-yl)Piperazin-1-ylButan-1-one (CAS No. 941967-07-3)

The compound 4-(benzenesulfonyl)-1-4-(4,6-difluoro-1,3-benzothiazol-2-yl)piperazin-1-ylbutan-1-one (CAS No. 941967-07-3) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a benzothiazole core and a piperazine moiety, makes it a subject of interest for researchers exploring novel bioactive molecules. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries from academic and industrial communities.

One of the most searched questions in the field of organic chemistry is: "What are the applications of benzothiazole derivatives in drug discovery?" The 4,6-difluoro-1,3-benzothiazol-2-yl component of this compound is a key structural motif found in many bioactive molecules. Researchers are particularly interested in its potential as a scaffold for designing kinase inhibitors, antimicrobial agents, and fluorescent probes. The piperazine ring, another critical feature, enhances solubility and bioavailability, making it a preferred choice for medicinal chemists.

In the context of material science, the benzenesulfonyl group in this compound has garnered attention for its role in polymer stabilization and optoelectronic materials. Recent studies highlight its utility in organic light-emitting diodes (OLEDs) and photovoltaic cells, aligning with the global push for sustainable energy solutions. Searches like "benzothiazole derivatives in OLEDs" or "piperazine-based materials for energy applications" reflect growing interest in these areas.

The synthesis of CAS No. 941967-07-3 involves multi-step organic reactions, including sulfonylation and nucleophilic substitution. Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing its purity and structural integrity. Laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies often seek detailed protocols for its preparation, underscoring the need for accessible technical literature.

From a regulatory perspective, this compound is not classified as hazardous under major chemical inventories, making it suitable for research and development without stringent restrictions. However, proper handling and disposal protocols should always be followed to ensure safety. Its stability under ambient conditions and compatibility with common solvents further enhance its practicality for experimental workflows.

In summary, 4-(benzenesulfonyl)-1-4-(4,6-difluoro-1,3-benzothiazol-2-yl)piperazin-1-ylbutan-1-one represents a versatile building block for cutting-edge research. Whether investigating its pharmacological potential or exploring advanced materials, scientists continue to uncover new dimensions of its utility. As interest in fluorinated heterocycles and sulfonamide derivatives grows, this compound is poised to remain a focal point in interdisciplinary studies.